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Compound of Interest

Compound Name: TIS108

Cat. No.: B15607597

TIS108 Application: Technical Support Center

Welcome to the TIS108 Technical Support Center. This resource is designed to assist
researchers, scientists, and drug development professionals in calibrating the TIS108
application for soil-based experiments. Here you will find troubleshooting guides and frequently
asked questions to ensure accurate and reproducible results.

Troubleshooting Guides

This section addresses specific issues that may arise during the setup and calibration of the
TIS108 application with soil sensors.

Issue: Inaccurate pH Readings from a Calibrated Sensor

Problem: The TIS108 application is displaying pH readings that are consistently offset or
erratic, despite the pH probe having been recently calibrated.

Possible Causes and Solutions:

 Incorrect Buffer Selection in TIS108: The software's selected pH buffers (e.g., pH 4.01, 7.00,
10.01) must match the physical buffer solutions used for calibration.

o Temperature Mismatch: Soil temperature can significantly affect pH readings. Ensure the
"Automatic Temperature Compensation" (ATC) feature is enabled in the TIS108 application
and that the temperature probe is correctly submerged in the soil sample.
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e Ground Loop Interference: Electrical interference from other laboratory equipment can
disrupt the sensitive millivolt signal from the pH probe.

o Contaminated or Expired Buffers: The accuracy of your calibration is dependent on the
quality of your buffer solutions.

Troubleshooting Workflow:
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Troubleshooting workflow for inaccurate pH readings.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15607597?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Issue: TIS108 Fails to Detect a Connected Soil Moisture
Sensor

Problem: The TIS108 application does not recognize or display data from a connected soill

moisture sensor.

Possible Causes and Solutions:

Incorrect Port or Channel Selection: The sensor may be physically connected to a different
port than the one configured in the TIS108 software.

» Driver Issues: The necessary driver for the sensor's data logger or interface may not be
installed or is corrupted.

o Power Supply Fault: The sensor may not be receiving adequate power to function and
transmit data.

o Faulty Cable or Connection: The physical connection between the sensor and the data
acquisition module could be loose or damaged.

Troubleshooting Steps:
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Step Action Expected Outcome If Unsuccessful
Verify Port
Configuration: In the
TIS108 'Hardware The sensor status
Setup' menu, confirm changes to
1 that the selected COM  'Connected’ or '‘Ready’ Proceed to Step 2.
port or input channel in the TIS108
matches the physical interface.
connection of the
Sensor.
Reinstall Sensor
Driver: Close the i )
o The device appears in
TIS108 application. ]
) the Device Manager
Navigate to the .
) without any error
2 Device Manager ) Proceed to Step 3.
] icons. Relaunch
(Windows) or
) TIS108 to check for
equivalent and _
) ) detection.
reinstall the driver for
the sensor's interface.
Check Power Supply:
) The measured voltage
Use a multimeter to
] matches the Replace the power
verify the voltage
3 manufacturer's supply and repeat the
output of the power o
specifications for the check.
supply to the sensor
Sensor.
or data logger.
Inspect Physical
Connections:
Disconnect and A secure connection is
reconnect the cable established, and the
_ Replace the cable and
4 between the sensor sensor is detected by est
re-test.
and the interface. the T1S108
Check for any bent application.
pins or visible damage
to the cable.
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Frequently Asked Questions (FAQSs)
Q1: How do | perform a multi-point calibration for nitrate
concentration in the TIS108 application?

A multi-point calibration is crucial for ensuring accuracy across a range of expected nitrate
concentrations in your soil samples.

Experimental Protocol: 3-Point Nitrate Calibration

o Prepare Standard Solutions: Create at least three standard solutions of known nitrate
concentrations (e.g., 10 ppm, 50 ppm, and 100 ppm NOs~-N) using a certified nitrate
standard and deionized water.

e Initiate Calibration in TIS108:
o Navigate to Calibration > New Calibration > lon-Selective Electrode.
o Select 'Nitrate' from the ion list.
o Choose '3' as the number of calibration points.
e Measure and Input Standards:
o Rinse the nitrate probe with deionized water and blot dry.

o Immerse the probe in the 10 ppm standard solution. Allow the reading in TIS108 to
stabilize.

o Enter "10" as the concentration value and save the first point.
o Repeat this process for the 50 ppm and 100 ppm standards.
e Review and Save Calibration:

o After measuring all three points, TIS108 will display a calibration curve and a slope value.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15607597?utm_src=pdf-body
https://www.benchchem.com/product/b15607597?utm_src=pdf-body
https://www.benchchem.com/product/b15607597?utm_src=pdf-body
https://www.benchchem.com/product/b15607597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o Atypical slope for a nitrate electrode is between -54 and -60 mV/decade. If the slope is
outside this range, it may indicate an issue with the probe or the standards.

o Save the calibration profile with a unique name (e.qg., "SoilNitrate_YYYYMMDD").

Calibration Data Summary:

. . . Standard Concentration Expected mV Reading
Calibration Point ]
(ppm) (Typical)
1 10 130 - 150
2 50 85-105
3 100 60 - 80

Q2: What is the "Soil Matrix Effect,” and how can |
compensate for it in the TIS108 application?

The "Soil Matrix Effect” refers to the interference from other ions and organic matter in the soll
extract that can affect the accuracy of ion-selective electrodes (ISEs), such as those for nitrate
or potassium.

Compensation Strategy: Matrix Matching

The most effective way to compensate for this is to perform your calibration using standards
prepared in a solution that mimics your soil extract's background composition.

Logical Flow for Matrix Effect Compensation:
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Workflow for matrix effect compensation.

By calibrating with standards that have a similar ionic background to your actual samples, the
response of the electrode will be more representative, leading to more accurate final
concentration measurements within the TIS108 application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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